molecular formula C11H20Si B8667431 (4,5-Dimethyl-1,4-cyclohexadienyl)trimethylsilane CAS No. 75612-61-2

(4,5-Dimethyl-1,4-cyclohexadienyl)trimethylsilane

Cat. No. B8667431
CAS RN: 75612-61-2
M. Wt: 180.36 g/mol
InChI Key: QWOWBHCMUCATJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4,5-Dimethyl-1,4-cyclohexadienyl)trimethylsilane is a useful research compound. Its molecular formula is C11H20Si and its molecular weight is 180.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4,5-Dimethyl-1,4-cyclohexadienyl)trimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4,5-Dimethyl-1,4-cyclohexadienyl)trimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

75612-61-2

Molecular Formula

C11H20Si

Molecular Weight

180.36 g/mol

IUPAC Name

(4,5-dimethylcyclohexa-1,4-dien-1-yl)-trimethylsilane

InChI

InChI=1S/C11H20Si/c1-9-6-7-11(8-10(9)2)12(3,4)5/h7H,6,8H2,1-5H3

InChI Key

QWOWBHCMUCATJU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(CC(=CC1)[Si](C)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a four-necked flask, 0.54 g (2.5 mmol) of CoBr2, 2.62 g (8.2 mmol) of ZnI2 and 1.09 g (2.7 mmol) of diphenylphosphinoethane were dissolved in 120 ml of dichloromethane and the mixture was stirred for 0.5 hour at 30° C. Subsequently, 27.5 ml (244 mmol) of 2,3-dimethyl-1,3-butadiene, 21.5 g (219 mol) of trimethylsilylacetylene and 0.69 g (2.7 mmol) of Bu4NBH4 were added thereto, and the mixture was allowed to react for one hour at 30° C. After dichloromethane was evaporated under reduced pressure, 23.3 g of the title compound was obtained at a yield of 59.0% (GC purity 89%).
[Compound]
Name
CoBr2
Quantity
0.54 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
2.62 g
Type
catalyst
Reaction Step One
Quantity
1.09 g
Type
catalyst
Reaction Step One
Quantity
27.5 mL
Type
reactant
Reaction Step Two
Quantity
21.5 g
Type
reactant
Reaction Step Two
Yield
59%

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